Cas no 2307772-50-3 (rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2307772-50-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6093903
• PubChem ID: 132371461
• Update Time: 2025-05-20

rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• 1,2-Cyclopropanedicarboxylic acid, 1-(1-methylethyl)-, 1-ethyl ester, (1R,2R)-rel-
• EN300-1268132
• 2155840-86-9
• (1S,2S)-2-(Ethoxycarbonyl)-2-isopropylcyclopropane-1-carboxylic acid
• 2307772-50-3
• (1S,2S)-2-Ethoxycarbonyl-2-propan-2-ylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H16O4/c1-4-14-9(13)10(6(2)3)5-7(10)8(11)12/h6-7H,4-5H2,1-3H3,(H,11,12)/t7-,10+/m0/s1
• InChI Key： PWBFLHITHZBGRY-OIBJUYFYSA-N
• SMILES： [C@@]1(C(C)C)(C(OCC)=O)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Boiling Point: 289.(Predicted)

Additional information on rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2307772-50-3)

rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2307772-50-3) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids and features a cyclopropane ring with substituents that include an ethoxycarbonyl group and an isopropyl group. The racemic nature of the compound, indicated by the prefix "rac-", suggests the presence of both enantiomers, which can have distinct biological activities.

The synthesis of rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to improve yield and stereoselectivity.

In terms of its physical and chemical properties, rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid exhibits a high degree of stability under various conditions. It is typically a white crystalline solid with a melting point in the range of 100-110°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for a wide range of applications in both laboratory and industrial settings.

The biological activity of rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid has been a subject of extensive research. Studies have shown that this compound can exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pharmaceuticals. In particular, its ability to modulate specific enzymes involved in inflammatory pathways has been highlighted in recent publications. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Beyond its potential therapeutic applications, rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile structure allows for further functionalization through various chemical transformations, enabling the creation of derivatives with enhanced biological activities or improved pharmacokinetic profiles. This makes it a valuable starting material for drug discovery programs focused on developing novel therapeutics for a range of diseases.

The environmental impact of rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential risks to human health or the environment. Researchers and industrial users are encouraged to follow best practices for chemical safety and environmental stewardship when working with this compound.

In conclusion, rac-(1R,2R)-2-(ethoxycarbonyl)-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2307772-50-3) is a promising compound with a wide range of potential applications in both research and industry. Its unique structural features and biological activities make it an attractive target for further investigation and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing our knowledge and capabilities in the fields of organic chemistry and medicinal chemistry.